Cas no 10231-47-7 (2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)-)

2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)- structure
10231-47-7 structure
Product Name:2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)-
CAS No:10231-47-7
MF:C12H16O3
MW:208.253643989563
CID:1134046
PubChem ID:71355791
Update Time:2025-04-20

2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)-
    • 3-(4-ethoxy-3-methoxyphenyl)prop-2-en-1-ol
    • 10231-47-7
    • (e)-3-(4-Ethoxy-3-methoxyphenyl)prop-2-en-1-ol
    • AKOS017888067
    • 4-ethoxy-3-methoxycinnamyl alcohol
    • DTXSID10780048
    • Inchi: 1S/C12H16O3/c1-3-15-11-7-6-10(5-4-8-13)9-12(11)14-2/h4-7,9,13H,3,8H2,1-2H3
    • InChI Key: SXUDLOLGVBDXRL-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C=CCO)=CC=1OC

Computed Properties

  • Exact Mass: 208.109944368g/mol
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69000
  • LogP: 2.09940
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